N-(2,3-dimethylphenyl)-5-fluoro-2-methoxybenzenesulfonamide

• Molecular Formula: C15H16FNO3S
• Molecular Weight: 309.4 g/mol
• IUPAC Name: N-(2,3-dimethylphenyl)-5-fluoro-2-methoxybenzenesulfonamide
• InChI: InChI=1S/C15H16FNO3S/c1-10-5-4-6-13(11(10)2)17-21(18,19)15-9-12(16)7-8-14(15)20-3/h4-9,17H,1-3H3
• InChI Key: AMECRDTZMYRVOA-UHFFFAOYSA-N
• SMILES: CC1=C(C(=CC=C1)NS(=O)(=O)C2=C(C=CC(=C2)F)OC)C

Description

N-(2,3-dimethylphenyl)-5-fluoro-2-methoxybenzenesulfonamide, also known as DFB, is a chemical compound that has been widely used in scientific research. It belongs to the class of sulfonamide compounds and has been found to have various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-(2,3-dimethylphenyl)-5-fluoro-2-methoxybenzenesulfonamide involves the inhibition of carbonic anhydrase, which is a zinc-containing enzyme that catalyzes the reversible hydration of carbon dioxide to bicarbonate and protons. N-(2,3-dimethylphenyl)-5-fluoro-2-methoxybenzenesulfonamide binds to the zinc ion in the active site of carbonic anhydrase and prevents the enzyme from carrying out its catalytic function.
Biochemical and Physiological Effects
N-(2,3-dimethylphenyl)-5-fluoro-2-methoxybenzenesulfonamide has been found to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing apoptosis, which is a programmed cell death process. N-(2,3-dimethylphenyl)-5-fluoro-2-methoxybenzenesulfonamide has also been found to have anti-inflammatory properties and has been used to treat inflammatory diseases such as rheumatoid arthritis.

Advantages and Limitations for Lab Experiments

N-(2,3-dimethylphenyl)-5-fluoro-2-methoxybenzenesulfonamide has several advantages for lab experiments. It is a highly specific inhibitor of carbonic anhydrase and does not interact with other enzymes or proteins. It is also relatively stable and can be stored for long periods of time. However, N-(2,3-dimethylphenyl)-5-fluoro-2-methoxybenzenesulfonamide has some limitations as well. It is not very soluble in water, which can make it difficult to work with in aqueous solutions. It also has a relatively short half-life in vivo, which can limit its usefulness in animal studies.

Future Directions

There are several future directions for the research on N-(2,3-dimethylphenyl)-5-fluoro-2-methoxybenzenesulfonamide. One area of interest is the development of new derivatives of N-(2,3-dimethylphenyl)-5-fluoro-2-methoxybenzenesulfonamide that have improved solubility and bioavailability. Another area of research is the identification of new targets for N-(2,3-dimethylphenyl)-5-fluoro-2-methoxybenzenesulfonamide, which could lead to the discovery of new therapeutic applications. Additionally, the use of N-(2,3-dimethylphenyl)-5-fluoro-2-methoxybenzenesulfonamide as a fluorescent probe for imaging carbonic anhydrase in vivo is an area of active research.

Synthesis Methods

N-(2,3-dimethylphenyl)-5-fluoro-2-methoxybenzenesulfonamide can be synthesized by reacting 2,3-dimethylphenylamine with 5-fluoro-2-methoxybenzenesulfonyl chloride in the presence of a base such as triethylamine. The reaction takes place at room temperature and yields N-(2,3-dimethylphenyl)-5-fluoro-2-methoxybenzenesulfonamide as a white solid with a high purity.

Scientific Research Applications

N-(2,3-dimethylphenyl)-5-fluoro-2-methoxybenzenesulfonamide has been extensively used in scientific research as a tool to study the role of various enzymes and proteins in biochemical pathways. It has been found to inhibit the activity of carbonic anhydrase, which is an enzyme that plays a crucial role in the regulation of pH in the body. N-(2,3-dimethylphenyl)-5-fluoro-2-methoxybenzenesulfonamide has also been used as a fluorescent probe to study the binding of sulfonamide compounds to carbonic anhydrase.